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Compound of Interest

Compound Name: 5-Bromo-2-(cyclohexyl)pyrimidine

Cat. No.: B13747131 Get Quote

5-Bromo-2-cyclohexylpyrimidine is a substituted pyrimidine derivative. The presence of the

brominated pyrimidine ring suggests potential for biological activity and reactivity, while the

cyclohexyl group imparts lipophilicity. Based on its analogues, we can anticipate the following

hazards:

Hazard Classification (Inferred):

Skin Corrosion/Irritation, Category 2

Serious Eye Damage/Eye Irritation, Category 2A

Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory system

irritation)

Globally Harmonized System (GHS) Pictogram (Anticipated)

Signal Word: WARNING

Anticipated Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[2][3]
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Section 2: Proactive Risk Assessment & Exposure
Control
The primary risks associated with this solid compound stem from the potential for dust

generation and subsequent inhalation, as well as direct contact with skin and eyes. Our control

strategy is therefore based on a multi-layered "as low as reasonably practicable" (ALARP)

principle.

Engineering Controls: The First Line of Defense The causality is simple: if the user is never

exposed to the compound, the risk is negligible.

Chemical Fume Hood: All manipulations that could generate dust (weighing, transferring,

preparing solutions) must be performed inside a certified chemical fume hood. This is non-

negotiable.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Personal Protective Equipment (PPE): The Last Line of Defense PPE does not prevent

accidents, but it mitigates their consequences. The selection is based on the anticipated

hazards of skin, eye, and respiratory irritation.
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PPE Item Specification Rationale

Hand Protection
Nitrile gloves (minimum 5 mil

thickness)

Provides a barrier against

dermal contact. Double-gloving

is recommended during

extensive handling.

Eye Protection
Chemical safety goggles or a

face shield

Protects against airborne

particles and potential

splashes. Standard safety

glasses are insufficient.[4]

Body Protection Fully-fastened laboratory coat
Prevents contamination of

personal clothing.

Respiratory
NIOSH-approved respirator

(e.g., N95)

Recommended if there is any

risk of aerosolization outside of

a fume hood.

Section 3: Safe Handling & Experimental Workflow
Protocol
This section details a self-validating protocol for a common laboratory task: weighing the

compound and preparing a stock solution. Each step is designed to minimize exposure.

Protocol: Weighing and Dissolving 5-Bromo-2-cyclohexylpyrimidine

Preparation:

Don all required PPE (lab coat, goggles, nitrile gloves).

Decontaminate the work surface inside the fume hood.

Gather all necessary equipment: spatula, weigh paper/boat, vial for the final solution,

solvent, and vortex mixer.

Execution (inside fume hood):
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Carefully open the container of 5-Bromo-2-cyclohexylpyrimidine, avoiding any puff of

powder.

Using a clean spatula, transfer the approximate amount of solid to the weigh paper on a

tared analytical balance. Handle the solid gently to prevent dust formation.[5]

Once the desired mass is obtained, securely close the primary container.

Carefully transfer the weighed solid into the labeled destination vial.

Add the desired volume of solvent to the vial.

Securely cap the vial and mix (vortex or stir) until the solid is fully dissolved.

Validation & Cleanup:

Visually inspect the work area for any stray powder.

Wipe down the spatula, balance, and work surface with a solvent-dampened towel.

Dispose of the weigh paper and cleaning materials in the designated solid chemical waste

container.

Remove gloves and wash hands thoroughly with soap and water.[1]

Workflow Visualization: From Bottle to Waste

The following diagram illustrates the logical flow for safely handling a chemical reagent like 5-

Bromo-2-cyclohexylpyrimidine in a laboratory setting.
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Safe Handling Workflow
1. Don PPE

(Gloves, Goggles, Lab Coat)

2. Prepare Workspace
(Inside Fume Hood)

3. Weigh Compound
(Minimize Dust)

4. Transfer & Dissolve

5. Securely Store Solution

6. Clean Workspace
& Equipment

7. Dispose of Waste
(Properly Segregated)

8. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for handling solid chemical reagents.
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Section 4: Emergency Response Protocols
Preparedness is key to mitigating the impact of an accidental release or exposure.

First-Aid Measures (Based on Analogues)

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

respiratory irritation occurs or you feel unwell, seek medical attention.[2][3]

If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation

persists, seek medical advice.[1][2] Remove and launder contaminated clothing before

reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical

attention immediately.[1][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[2][3]

Chemical Spill Response

The response protocol depends on the scale of the spill. The following decision tree provides a

logical path forward.
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Chemical Spill Response Logic

Chemical Spill Response Logic
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Caption: Decision workflow for responding to a chemical spill.

For a small spill, use personal protective equipment and sweep up the material into an airtight

container, taking care not to disperse dust.[1]

Section 5: Physicochemical Data
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Property Value Source

Chemical Formula C10H13BrN2 Calculated

Molecular Weight 241.13 g/mol Calculated

Appearance Solid (Anticipated) Analogy

Melting Point No data available -

Boiling Point No data available -

Solubility Insoluble in water (Anticipated) Analogy[4]

Storage

Store in a cool, dark, well-

ventilated place. Keep

container tightly closed.[1][2]

Analogy

Section 6: Stability & Reactivity Profile
Chemical Stability: The product is expected to be stable under recommended storage

conditions.[5]

Conditions to Avoid: Avoid generating dust. Keep away from heat and sources of ignition.[4]

[5]

Incompatible Materials: Strong oxidizing agents, strong acids.[3]

Hazardous Decomposition Products: Upon combustion, may produce toxic fumes including

carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen bromide

(HBr).[3][4]

Section 7: Toxicological & Ecological Information
Toxicological Data: No specific toxicological studies have been conducted on 5-Bromo-2-

cyclohexylpyrimidine. The health hazard information (skin, eye, and respiratory irritation) is

inferred from structurally similar compounds. The full toxicological properties have not been

investigated.[4]
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Ecological Data: No ecological data is available. It is imperative to prevent the release of this

compound into the environment, drains, or waterways.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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